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Compound of Interest

Compound Name: (4-Nitrophenyl)acetate

Cat. No.: B1239239 Get Quote

Part 1: Executive Summary & Immediate Directives
(4-Nitrophenyl)acetate (PNPA) presents a dual-hazard profile often overlooked in routine

biochemical assays: it is a potential oxidizer in its solid form and a precursor to a U-listed

hazardous waste (p-Nitrophenol, U170) upon hydrolysis.[1][2][3][4]

Crucial "Do's and Don'ts"
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Category Action Rationale

Segregation

DO segregate from strong

bases (NaOH, KOH) and

reducing agents.[1][2][3][4]

Bases catalyze rapid

hydrolysis to toxic p-

Nitrophenol; reducing agents

risk exothermic reaction with

the nitro group.[3][4]

Labeling

DO label waste containers as

"Toxic" and "Potential U-Listed

Constituent (p-Nitrophenol)."

PNPA degrades into p-

Nitrophenol (RCRA Code

U170).[2][3][4] Regulatory

bodies may treat degraded

PNPA waste as U170.[1][3]

Solids

DON'T dispose of solid PNPA

in regular trash or biohazard

bags.

It is an organic ester with

oxidizing properties; it requires

chemical incineration.[1][3][4]

Liquids
DON'T mix with bleach

(sodium hypochlorite).[3][4]

Potential formation of

chlorinated organics and

acceleration of hydrolysis.[3]

Part 2: Chemical Profile & Hazard Analysis
To dispose of PNPA correctly, you must understand its degradation pathway.[1][2][3] PNPA is

an ester that is highly susceptible to hydrolysis, a reaction that breaks the molecule into acetic

acid and p-Nitrophenol.[1][2][3]

The Hydrolysis Trap
Many researchers treat PNPA waste as "mild organic waste."[3] This is a compliance risk.[1][3]

In aqueous solutions (especially alkaline), PNPA converts to p-Nitrophenol.[1][2][3][4]

Parent Compound: (4-Nitrophenyl)acetate (CAS: 830-03-5)[1][2][3][4][5][6][7]

Hydrolysis Product: p-Nitrophenol (CAS: 100-02-7)

RCRA Waste Code U170[1][2][3][4]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://utoronto.scholaris.ca/server/api/core/bitstreams/d7edc7d4-999b-4c7c-82a2-3d3db3423fa4/content
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://utoronto.scholaris.ca/server/api/core/bitstreams/d7edc7d4-999b-4c7c-82a2-3d3db3423fa4/content
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://utoronto.scholaris.ca/server/api/core/bitstreams/d7edc7d4-999b-4c7c-82a2-3d3db3423fa4/content
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://utoronto.scholaris.ca/server/api/core/bitstreams/d7edc7d4-999b-4c7c-82a2-3d3db3423fa4/content
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://utoronto.scholaris.ca/server/api/core/bitstreams/d7edc7d4-999b-4c7c-82a2-3d3db3423fa4/content
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://utoronto.scholaris.ca/server/api/core/bitstreams/d7edc7d4-999b-4c7c-82a2-3d3db3423fa4/content
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://utoronto.scholaris.ca/server/api/core/bitstreams/d7edc7d4-999b-4c7c-82a2-3d3db3423fa4/content
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://utoronto.scholaris.ca/server/api/core/bitstreams/d7edc7d4-999b-4c7c-82a2-3d3db3423fa4/content
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://utoronto.scholaris.ca/server/api/core/bitstreams/d7edc7d4-999b-4c7c-82a2-3d3db3423fa4/content
https://utoronto.scholaris.ca/server/api/core/bitstreams/d7edc7d4-999b-4c7c-82a2-3d3db3423fa4/content
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://utoronto.scholaris.ca/server/api/core/bitstreams/d7edc7d4-999b-4c7c-82a2-3d3db3423fa4/content
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://utoronto.scholaris.ca/server/api/core/bitstreams/d7edc7d4-999b-4c7c-82a2-3d3db3423fa4/content
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/product/b1239239?utm_src=pdf-body
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://utoronto.scholaris.ca/server/api/core/bitstreams/d7edc7d4-999b-4c7c-82a2-3d3db3423fa4/content
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.merckmillipore.com/SG/en/product/4-Nitrophenyl-acetate,MDA_CHEM-843075
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/782/501/n8130pis.pdf
https://www.fishersci.com/store/msds?partNumber=AC128750050&productDescription=4-NITROPHENYL+ACETATE%2C+9+5GR&vendorId=VN00032119&countryCode=US&language=en
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://utoronto.scholaris.ca/server/api/core/bitstreams/d7edc7d4-999b-4c7c-82a2-3d3db3423fa4/content
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Mechanism:

[1][2][3][4]

Physical & Regulatory Data
Property Data Relevance to Disposal

Physical State
Crystalline Powder

(White/Cream)

Dust generation risk; requires

N95/P100 during solid

handling.[2][3][4]

Solubility Soluble in Ethanol, Acetonitrile
Use organic solvents for

cleaning solid spills.[1][2][3][4]

Stability Unstable in water (Hydrolyzes)

Aqueous waste streams will

contain p-Nitrophenol over

time.[2][3][4]

RCRA Status
Characteristic / U-Listed

Precursor

Treat as U170 (p-Nitrophenol)

to ensure strict compliance.

GHS Hazards
Oxidizer (Solid), Eye Dam. 1,

Skin Sens. 1

Keep away from flammables;

treat as a sensitizer.[1][2][3][4]

Part 3: Detailed Disposal Protocols
Scenario A: Disposal of Solid Virgin Chemical
Applicable for: Expired shelf stock or excess dry reagent.[3]

Container Selection: Use a dedicated High-Density Polyethylene (HDPE) or amber glass

container.[2][3]

Solvent Addition: Dissolve the solid PNPA in a combustible solvent (e.g., Acetone or

Ethanol).[1][3]

Why? Incinerators require liquid feeds for efficient combustion.[1][3] Dissolving it also

reduces the "oxidizer" risk associated with the dry solid.[3]
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Labeling: Label as "Hazardous Waste - Flammable, Toxic (Contains p-Nitrophenyl acetate)."

[1][2][3]

Disposal Stream: Route to High-BTU Chemical Incineration.

Scenario B: Disposal of Aqueous Assay Waste
Applicable for: ELISA plates, enzyme kinetic assays, or buffer solutions containing PNPA.[1][2]

[3][4]

Quenching (Optional but Recommended): If the assay is active, stop the reaction with a mild

acid (e.g., 1M Acetic Acid) rather than a base.[1][2][3]

Why? Acid stabilizes the ester, preventing rapid conversion to the more toxic p-Nitrophenol

during temporary storage.[1][2][3]

Collection: Pour liquid waste into a "Non-Halogenated Organic/Aqueous" waste drum.

Critical: Do not pour down the sink.[3] Even dilute p-Nitrophenol is toxic to aquatic life and

regulated.[2][3]

Segregation: Ensure this waste stream does not contain strong oxidizers (like bleach) or

strong bases.[2][3]

Labeling: Label must explicitly list "p-Nitrophenol" as a constituent if the solution has turned

yellow (indicating hydrolysis).[3]

Scenario C: Spill Cleanup (Solid)
PPE: Wear nitrile gloves, safety goggles, and a lab coat.[1][2][3] If dust is visible, use

respiratory protection.[1][2][3]

Dry Collection: Gently sweep up the powder using a brush and scoop.[3] Avoid creating dust.

[1][2][3][5][7][8][9]

Residue Cleanup: Wipe the surface with an ethanol-soaked paper towel.[2][3]
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Visual Check: If the wipe turns yellow, p-Nitrophenol is present.[1][2][3] Continue wiping

until no yellow residue remains.[1][2][3]

Waste Route: Place the powder and contaminated wipes into a sealed bag, then into the

Solid Hazardous Waste container (Incineration stream).[1][3]

Part 4: Decision Logic & Workflow (Visualization)
The following diagram illustrates the decision process for PNPA disposal, ensuring compliance

with RCRA standards regarding the U170 constituent.

Start: Identify Waste Type

Is it Solid (Virgin/Spill)? Is it Liquid (Assay/Solution)?

Dissolve in Acetone/Ethanol

Virgin Chemical

Container: Solid Haz Waste

Debris/Wipes

Is solution Yellow?

Stream: Chemical Incineration

Contains p-Nitrophenol (U170)

Yes (Hydrolyzed)

Contains Intact PNPA

No (Clear)

Stream: Non-Halogenated Organic

Label as U170 Stabilize: Add mild acid (pH < 6)

Prevent Hydrolysis
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Click to download full resolution via product page

Caption: Decision tree for (4-Nitrophenyl)acetate disposal distinguishing between solid stock

and hydrolyzed liquid waste.

Part 5: Expert Insights on Hydrolysis Kinetics
As a scientist, you must recognize that "disposal" begins at the bench.[1][2][3] The stability of

PNPA is heavily pH-dependent.[3]

The Alkaline Risk: At pH 8.0 and above, the half-life of PNPA drops significantly.[1][3] If you

collect PNPA waste in a container with other basic wastes (e.g., carbonate buffers, NaOH

wash solutions), you are effectively manufacturing p-Nitrophenol in your waste drum.[1][2][3]

[4]

The "Yellow" Indicator: The p-nitrophenolate ion (formed at pH > 7.[3]15) has a strong

absorbance at 400-405 nm (Yellow).[2][3]

Safety Tip: If your waste container turns bright yellow, the PNPA has hydrolyzed.[1][2][3]

You must now treat that container as having a high load of Toxic U170 waste.[3]

Stabilization Strategy: If you must store liquid waste for days before pickup, ensure the pH is

slightly acidic (pH 4-6).[1][2][3] This keeps the p-Nitrophenol protonated (less soluble, less

colored) and slows further hydrolysis of remaining PNPA.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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